3,4-Diamino-1-naphthoic acid

• Molecular Formula: C11H10N2O2
• Molecular Weight: 202.21 g/mol
• IUPAC Name: 3,4-diaminonaphthalene-1-carboxylic acid
• InChI: InChI=1S/C11H10N2O2/c12-9-5-8(11(14)15)6-3-1-2-4-7(6)10(9)13/h1-5H,12-13H2,(H,14,15)
• InChI Key: CLWJRPGBTSWHHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=C2N)N)C(=O)O

Description

3,4-Diamino-1-naphthoic acid is an aromatic compound with the molecular formula C11H10N2O2 It contains a naphthalene ring substituted with two amino groups at the 3 and 4 positions and a carboxylic acid group at the 1 position

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3,4-diamino-1-naphthoic acid typically involves the nitration of 1-naphthoic acid followed by reduction. The nitration process introduces nitro groups at the desired positions, which are subsequently reduced to amino groups using reducing agents such as iron powder and hydrochloric acid .

Industrial Production Methods: Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the final product.

Chemical Reactions Analysis

Types of Reactions: 3,4-Diamino-1-naphthoic acid undergoes various chemical reactions, including:

Oxidation: The amino groups can be oxidized to nitro groups under strong oxidizing conditions.

Reduction: The nitro groups can be reduced back to amino groups using reducing agents.

Substitution: The amino groups can participate in nucleophilic substitution reactions, forming derivatives with different functional groups.

Common Reagents and Conditions:

Oxidation: Potassium permanganate or nitric acid.

Reduction: Iron powder and hydrochloric acid.

Substitution: Various electrophiles such as acyl chlorides or sulfonyl chlorides.

Major Products Formed:

Oxidation: 3